5-Methyl-5-piperonylhydantoin
Overview
Description
5-Methyl-5-piperonylhydantoin (5-MHP) is a synthetic compound that has been used in a variety of scientific applications, including biochemistry, pharmacology, and biotechnology. It is an analog of the naturally occurring amino acid L-hydantoin, and is used in the synthesis of various compounds, including peptides and proteins. 5-MHP is also used as a reagent in biochemical assays and as a stabilizing agent for proteins and enzymes. In addition, it has been used in the development of novel drugs, cosmetics, and food products.
Scientific Research Applications
Serotonin Receptor Ligand Research
Studies on phenylpiperazine derivatives of aromatic methylhydantoin, which includes compounds similar to 5-Methyl-5-piperonylhydantoin, have shown that these compounds have significant affinities for serotonin receptors. Particularly, compounds from this group have demonstrated high activity at α1D-adrenoceptor subtypes, and one compound specifically exhibited high affinity and selectivity for the 5-HT7 serotonin receptor (Handzlik et al., 2014).
Anticholinesterase Activity
Research on similar compounds like 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine has shown potent anti-acetylcholinesterase activity. These types of compounds have demonstrated high selectivity for acetylcholinesterase over butyrylcholinesterase and have shown promising potential in treating cognitive disorders (Sugimoto et al., 1995).
DNA Research
5-Hydroxy-5-methylhydantoin, a related compound, has been studied for its role in DNA. It is a nucleobase lesion induced by ionizing radiation on thymine residue in DNA. Research has focused on synthesizing protected nucleoside derivatives containing 5-hydroxy-5-methylhydantoin moieties for DNA studies (Guy et al., 1993).
Reactivity Studies
Research into the reactivity of compounds like 5-Methylenehydantoin, a related compound, reveals that it can undergo a variety of reactions, including Diels–Alder and conjugate addition reactions. This highlights the potential for using such compounds in various chemical synthesis processes (Fraile et al., 2011).
Antiviral Research
Studies have shown that compounds like 5-(3,4-dichlorophenyl) methylhydantoin can inhibit the replication of viruses like poliovirus. This suggests potential applications of this compound or similar compounds in antiviral drug development (Vance et al., 1997).
Mechanism of Action
Target of Action
The primary target of 5-Methyl-5-piperonylhydantoin is the serotonin 5-HT2A receptor . This receptor plays a crucial role in the regulation of mood and cognition, and its antagonism could constitute alternative antiplatelet therapy .
Mode of Action
This compound acts as an antagonist at the 5-HT2A receptor . As an antagonist, it binds to the receptor and blocks its activation by serotonin, thereby inhibiting the downstream effects of receptor activation .
Biochemical Pathways
It is known that the compound’s antagonistic action on the 5-ht2a receptor can influence serotonin signaling pathways . This can lead to a decrease in platelet aggregation, which is a key process in the formation of blood clots .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the inhibition of serotonin 5-HT2A receptor activation . This can lead to a decrease in platelet aggregation, potentially making this compound useful as an antiplatelet agent .
Action Environment
It is known that various environmental factors can influence the epigenetic state of dna and potentially affect the action of various compounds
Future Directions
The future directions of research on 5-Methyl-5-piperonylhydantoin could involve further exploration of its synthesis, chemical reactions, and potential applications. As with all areas of chemical research, advancements in technology and methodology will likely lead to new discoveries and applications .
properties
IUPAC Name |
5-(1,3-benzodioxol-5-ylmethyl)-5-methylimidazolidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4/c1-12(10(15)13-11(16)14-12)5-7-2-3-8-9(4-7)18-6-17-8/h2-4H,5-6H2,1H3,(H2,13,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLRYEKZAKBJMNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(=O)N1)CC2=CC3=C(C=C2)OCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20949200 |
Source
|
| Record name | 4-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-methyl-4H-imidazole-2,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20949200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
26332-10-5 |
Source
|
| Record name | 5-(1,3-Benzodioxol-5-ylmethyl)-5-methyl-2,4-imidazolidinedione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=26332-10-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methyl-5-piperonylhydantoin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026332105 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-methyl-4H-imidazole-2,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20949200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-methyl-5-piperonylhydantoin | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.274 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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